1-chloro-2-iodo-3,5-dimethylbenzene
Overview
Description
1-Chloro-2-iodo-3,5-dimethylbenzene, also known as iodochlorobenzene, is an aromatic compound with a molecular formula of C7H7ClI. It is a colorless solid that is soluble in organic solvents and has a sharp, pungent odor. Iodochlorobenzene is a useful reagent in organic synthesis and has many applications in scientific research, including the synthesis of pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Iodochlorobenzene has many applications in scientific research. It is used as a reagent in organic synthesis, particularly in the synthesis of pharmaceuticals, agrochemicals, and materials science. It can also be used as a catalyst in the synthesis of other compounds, such as the synthesis of pyridine derivatives. Additionally, 1-chloro-2-iodo-3,5-dimethylbenzenenzene is used in the preparation of other organoiodine compounds, such as 1,2-diiodoethane.
Mechanism of Action
The mechanism of action of 1-chloro-2-iodo-3,5-dimethylbenzenenzene is not well understood. However, it is believed that the reaction of 1-chloro-2-iodo-3,5-dimethylbenzenenzene with organic compounds is catalyzed by the presence of a base, such as sodium hydroxide or potassium hydroxide. The base catalyzes the reaction by breaking the C-I bond of the 1-chloro-2-iodo-3,5-dimethylbenzenenzene molecule and forming a new C-I bond with the organic compound. This reaction is exothermic and produces hydrogen chloride gas as a byproduct.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-chloro-2-iodo-3,5-dimethylbenzenenzene are not well understood. It is believed that 1-chloro-2-iodo-3,5-dimethylbenzenenzene may have some effect on the metabolism of certain organic compounds, but further research is needed to determine the exact mechanism of action. Additionally, it is not known if 1-chloro-2-iodo-3,5-dimethylbenzenenzene has any effect on human health.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-chloro-2-iodo-3,5-dimethylbenzenenzene in laboratory experiments is that it is a relatively inexpensive reagent. It is also relatively easy to handle and store. Additionally, it is a relatively stable compound and does not decompose easily. However, 1-chloro-2-iodo-3,5-dimethylbenzenenzene is highly toxic and should be handled with care. It should also be kept away from children and pets.
Future Directions
The future of 1-chloro-2-iodo-3,5-dimethylbenzenenzene research is promising. There is still much to be learned about the biochemical and physiological effects of 1-chloro-2-iodo-3,5-dimethylbenzenenzene, as well as its potential applications in the synthesis of pharmaceuticals, agrochemicals, and materials science. Additionally, further research is needed to determine the exact mechanism of action of 1-chloro-2-iodo-3,5-dimethylbenzenenzene and its potential effects on human health. Finally, further research is needed to develop safer and more efficient methods of synthesis and handling of 1-chloro-2-iodo-3,5-dimethylbenzenenzene.
Synthesis Methods
Iodochlorobenzene can be synthesized through the reaction of 1-chloro-3,5-dimethylbenzene and iodine. The reaction takes place in a solution of sulfuric acid and is catalyzed by a base, such as sodium hydroxide or potassium hydroxide. The reaction is exothermic and produces hydrogen chloride gas as a byproduct. The reaction proceeds in two steps. In the first step, the chlorine atom of the 1-chloro-3,5-dimethylbenzene molecule is replaced by an iodine atom. In the second step, the iodine atom is reduced to iodine monochloride. The overall reaction can be written as follows:
1-Chloro-3,5-dimethylbenzene + I2 → 1-Chloro-2-iodo-3,5-dimethylbenzene + 2HI
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-chloro-2-iodo-3,5-dimethylbenzene can be achieved through a series of reactions involving starting materials that are commercially available.", "Starting Materials": [ "3,5-dimethylphenol", "sodium hydroxide", "iodine", "hydrochloric acid", "sodium iodide", "sodium nitrite", "copper(I) iodide", "acetic acid", "sodium thiosulfate" ], "Reaction": [ "Step 1: Conversion of 3,5-dimethylphenol to 3,5-dimethylphenol-4-sodium sulfonate by reacting with sodium hydroxide and sodium sulfite.", "Step 2: Iodination of 3,5-dimethylphenol-4-sodium sulfonate with iodine and hydrochloric acid to form 1-iodo-3,5-dimethylbenzene.", "Step 3: Chlorination of 1-iodo-3,5-dimethylbenzene with hydrochloric acid and sodium nitrite to form 1-chloro-2-iodo-3,5-dimethylbenzene.", "Step 4: Reduction of copper(I) iodide with acetic acid to form copper(0) and iodine.", "Step 5: Quenching of excess iodine with sodium thiosulfate.", "Step 6: Purification of the final product by recrystallization or column chromatography." ] } | |
CAS RN |
939990-11-1 |
Product Name |
1-chloro-2-iodo-3,5-dimethylbenzene |
Molecular Formula |
C8H8ClI |
Molecular Weight |
266.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
